Cas no 126146-63-2 (1-Octene-4,6-diyn-3-one,8-[(2R,3S)-3-heptyl-2-oxiranyl]-)

• Product Name: 1-Octene-4,6-diyn-3-one,8-[(2R,3S)-3-heptyl-2-oxiranyl]-
• CAS No: 126146-63-2
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 193057
• PubChem ID: 5320336
• Update Time: 2025-04-19

1-Octene-4,6-diyn-3-one,8-[(2R,3S)-3-heptyl-2-oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Octene-4,6-diyn-3-one,8-[(2R,3S)-3-heptyl-2-oxiranyl]-
• (9R,10S)-3-oxo-panaxydol
• 9,10-epoxy-1-heptadecene-4,6-diyn-3-one
• PQ 3
• Ginsenoyne E
• (9R,10S)-9,10-Epoxy-1-heptadecene-4,6-diyn-3-one
• 8-(3α-Heptyloxirane-2α-yl)-1-octene-4,6-diyne-3-one
• 1-Octene-4,6-diyn-3-one, 8-(3-heptyloxiranyl)-, (2R-cis)-
• WIONCQLWGYLTME-UHFFFAOYSA-N
• 8-(3-Heptyloxiranyl)-1-octene-4,6-diyn-3-one, 9CI
• 1-Octene-4,6-diyn-3-one, 8-[(2R,3S)-3-heptyl-2-oxiranyl]-
• CHEBI:173842
• 1-Octene-4,6-diyn-3-one, 8-[(2R,3S)-3-heptyloxiranyl]-
• SCHEMBL10493749
• 8-(3-heptyloxiran-2-yl)oct-1-en-4,6-diyn-3-one
• 126146-63-2
• 8-((2R,3S)-3-Heptyloxiran-2-yl)octa-1-en-4,6-diyn-3-one
• 3-Oxopanaxydol
• Panaquinquecol 3
• DTXSID601206475
• 8-[(2R,3S)-3-Heptyl-2-oxiranyl]-1-octene-4,6-diyn-3-one
• (-)-Panaxydol
• 8-((2S,3R)-3-Heptyloxiran-2-yl)octa-1-en-4,6-diyn-3-one

• Inchi： 1S/C17H22O2/c1-3-5-6-7-10-13-16-17(19-16)14-11-8-9-12-15(18)4-2/h4,16-17H,2-3,5-7,10,13-14H2,1H3
• InChI Key： WIONCQLWGYLTME-UHFFFAOYSA-N
• SMILES： O1C(CC#CC#CC(C=C)=O)C1CCCCCCC

Computed Properties

• Exact Mass: 258.16200
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• Density: 0.994±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.8E-4 g/L) (25 ºC),
• PSA: 29.60000
• LogP: 3.26630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones